trinitrophenylglutamyllysine
trinitrophenylglutamyllysine
Brand Name:
Vulcanchem
CAS No.:
123774-73-2
VCID:
VC0219295
InChI:
InChI=1S/C17H22N6O11/c18-10-4-9-16(21(29)30,22(31)32)17(15(27)28,23(33)34)20(11-5-2-1-3-6-11)14(26)12(19)7-8-13(24)25/h1-3,5-6,12H,4,7-10,18-19H2,(H,24,25)(H,27,28)/t12-,17-/m0/s1
SMILES:
C1=CC=C(C=C1)N(C(=O)C(CCC(=O)O)N)C(C(=O)O)(C(CCCN)([N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C17H22N6O11
Molecular Weight:
486.4 g/mol
trinitrophenylglutamyllysine
CAS No.: 123774-73-2
Main Products
VCID: VC0219295
Molecular Formula: C17H22N6O11
Molecular Weight: 486.4 g/mol
| CAS No. | 123774-73-2 |
|---|---|
| Product Name | trinitrophenylglutamyllysine |
| Molecular Formula | C17H22N6O11 |
| Molecular Weight | 486.4 g/mol |
| IUPAC Name | (2R)-6-amino-2-(N-[(2S)-2-amino-4-carboxybutanoyl]anilino)-2,3,3-trinitrohexanoic acid |
| Standard InChI | InChI=1S/C17H22N6O11/c18-10-4-9-16(21(29)30,22(31)32)17(15(27)28,23(33)34)20(11-5-2-1-3-6-11)14(26)12(19)7-8-13(24)25/h1-3,5-6,12H,4,7-10,18-19H2,(H,24,25)(H,27,28)/t12-,17-/m0/s1 |
| Standard InChIKey | NLIVJYRNWMZLSY-SJCJKPOMSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N(C(=O)[C@H](CCC(=O)O)N)[C@](C(=O)O)(C(CCCN)([N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| SMILES | C1=CC=C(C=C1)N(C(=O)C(CCC(=O)O)N)C(C(=O)O)(C(CCCN)([N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)N(C(=O)C(CCC(=O)O)N)C(C(=O)O)(C(CCCN)([N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Synonyms | TNP-dGL TNP-Glu-Lys trinitrophenylglutamyllysine |
| PubChem Compound | 130044 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume